Cas no 1235080-94-0 (methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate)

• Product Name: methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate
• CAS No: 1235080-94-0
• MF: C₁₅H₂₀Cl₂N₂O₄S
• MW: 395.301301002502
• CID: 5805451
• PubChem ID: 49684962
• Update Time: 2025-05-20

methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• GWRHMUKOCPWCIL-UHFFFAOYSA-N
• methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate
• F5017-1988
• methyl 4-[[(2,4-dichloro-5-methylphenyl)sulfonylamino]methyl]piperidine-1-carboxylate
• VU0629880-1
• methyl 4-((2,4-dichloro-5-methylphenylsulfonamido)methyl)piperidine-1-carboxylate
• 1235080-94-0
• AKOS024490384

• Inchi： 1S/C15H20Cl2N2O4S/c1-10-7-14(13(17)8-12(10)16)24(21,22)18-9-11-3-5-19(6-4-11)15(20)23-2/h7-8,11,18H,3-6,9H2,1-2H3
• InChI Key： GWRHMUKOCPWCIL-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(CNS(C2=CC(C)=C(Cl)C=C2Cl)(=O)=O)CC1

Computed Properties

• Exact Mass: 394.0520837g/mol
• Monoisotopic Mass: 394.0520837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.1Ų

Additional information on methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate

Methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate (CAS No. 1235080-94-0): A Comprehensive Overview

Methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate, identified by its CAS number 1235080-94-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its unique structural features, which include a piperidine core and a sulfonamide functional group. The presence of these structural elements not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The molecular structure of Methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate is composed of several key functional groups that are of particular interest to researchers. The piperidine ring, a six-membered heterocyclic amine, is known for its ability to enhance bioavailability and binding affinity in drug molecules. Additionally, the sulfonamide group (-SO₂NH₂) is a well-established pharmacophore that is frequently incorporated into therapeutic agents due to its role in modulating biological activity. The presence of two chlorine atoms at the 2 and 4 positions of the benzene ring further increases the compound's potential for interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate piperidine and sulfonamide moieties. These structural features have been extensively studied for their ability to enhance pharmacological properties such as solubility, metabolic stability, and target specificity. For instance, piperidine derivatives have been shown to exhibit significant activity against various therapeutic targets, including kinases and other enzymes involved in cancer pathways. Similarly, sulfonamide-containing compounds have demonstrated efficacy in treating a range of diseases, from infectious diseases to chronic conditions like diabetes and inflammation.

One of the most compelling aspects of Methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate is its potential as a lead compound for drug development. Its unique structural framework suggests that it may interact with multiple biological targets, making it a promising candidate for the discovery of new therapeutic agents. Researchers have been particularly interested in exploring its activity against enzymes and receptors that are implicated in various diseases. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes relevant to cancer therapy.

The synthesis of Methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate presents an intriguing challenge due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to construct this compound with high precision and yield. The synthesis typically involves multi-step reactions that require careful optimization to ensure the highest quality product. Key steps include the formation of the sulfonamide bond between the benzenesulfonamide moiety and the piperidine ring, followed by esterification at the carboxyl group.

Recent research has highlighted the importance of optimizing synthetic routes to improve both efficiency and scalability. For example, catalytic methods have been explored to streamline certain reaction steps while maintaining high selectivity. Additionally, green chemistry principles have been applied to reduce waste and minimize environmental impact. These efforts are crucial for ensuring that the production of Methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate is sustainable and cost-effective.

The pharmacological profile of this compound is still under active investigation, but initial findings suggest that it may possess significant therapeutic potential. In vitro studies have demonstrated its ability to inhibit certain enzymatic activities relevant to cancer progression. Furthermore, its structural features suggest that it may be capable of crossing biological membranes due to its lipophilicity and solubility profile. These properties are essential for ensuring that the compound can reach its target sites within the body effectively.

One area of particular interest is the potential application of Methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate in oncology research. Cancer therapies often require compounds that can selectively target malignant cells while minimizing side effects on healthy tissues. The unique combination of functional groups in this molecule makes it an attractive candidate for developing novel anticancer agents. Researchers are exploring various derivatives to enhance its potency and selectivity further.

Beyond oncology, this compound may also find applications in other therapeutic areas. Its sulfonamide moiety has been shown to interact with bacterial enzymes involved in infections, suggesting potential use in antimicrobial therapies. Additionally, piperidine derivatives have been investigated for their anti-inflammatory properties, which could make this compound relevant for treating chronic inflammatory conditions.

The development of new drugs is a complex process that involves extensive testing and validation before reaching clinical use. Current research on Methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate is focused on refining its pharmacological properties through structure-based drug design approaches. By understanding how this compound interacts with biological targets at a molecular level, researchers can make informed modifications to improve its efficacy and safety profile.

In conclusion, Methyl 4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxylate (CAS No. 1235080-94-0) represents a promising lead compound for pharmaceutical development. Its unique structural features offer numerous opportunities for designing novel therapeutic agents with applications across various disease areas. As research continues to uncover more about its pharmacological properties and synthetic possibilities, this compound is poised to make significant contributions to drug discovery efforts worldwide.